8-Octyl-1,4-dioxa-8-azaspiro[4.5]decane

• Molecular Formula: C15H29NO2
• Molecular Weight: 255.40 g/mol
• IUPAC Name: 8-octyl-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C15H29NO2/c1-2-3-4-5-6-7-10-16-11-8-15(9-12-16)17-13-14-18-15/h2-14H2,1H3
• InChI Key: JPEJZQIWJCBSNL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1CCC2(CC1)OCCO2

Description

8-Octyl-1,4-dioxa-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C15H29NO2 and its molecular weight is 255.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 15 g (0.105 mol) of 1,4-dioxa-8-azaspiro[4.5]decane, 15.93 g (0.115 mol) of K2CO3, and 100 ml of acetonitrile is added dropwise 18.92 ml (0.105 mol) of iodooctane. The mixture is stirred overnight at room temperature and then at 65° C. for 2 hours. After cooling, the mixture was diluted with water and extracted with methylene chloride. The combined extracts are washed with brine, dried over Na2SO4, and concentrated in vacuo. The residue is triturated with ether and filtered. The filtrate is concentrated in vacuo to yield 24.04 g (90%) of title compound as a clear oil: IR (neat) 2925 and 1094 cm-1 ; NMR (CDCl3) δ3.97 (s, 4H), 2.56 (br, 4H), 2.38 (m, 2H), 1.78 (m, 4H), 1.51 (br, 2H), 1.28 (s, 10H), 0.89 (m, 3H).